Cas no 22780-71-8 (Benzothiophene-7-carbonitrile)

• Product Name: Benzothiophene-7-carbonitrile
• CAS No: 22780-71-8
• MF: C₉H₅NS
• MW: 159.207700490952
• MDL: MFCD08706245
• CID: 252349
• PubChem ID: 17750036
• Update Time: 2025-04-19

Benzothiophene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-carbonitrile
• 1-Benzothiophene-7-carbonitrile
• Benzothiophene-7-carbonitrile
• 1-Benzothiophen-7-carbonitril
• 7-Cyano-1-benzothiophene
• 7-Cyano-benzo[b]thiophene
• AGN-PC-01LQVI
• Benzo[b]thiophen-7-carbonitril
• CTK1A1270
• SBB087383
• SureCN3794225
• XAA78071
• SCHEMBL3794225
• CS-0213413
• DRNFPCFRKOZEPV-UHFFFAOYSA-N
• CS-10361
• W-206781
• AKOS006344983
• FT-0727981
• 22780-71-8
• DTXSID10590189
• MFCD08706245
• 7-Cyanobenzo[b]thiophene
• DB-025109

• MDL： MFCD08706245
• Inchi： 1S/C9H5NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H
• InChI Key： DRNFPCFRKOZEPV-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C#N)C1=2

Computed Properties

• Exact Mass: 159.01435
• Monoisotopic Mass: 159.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.28
• Melting Point: 67.5 °C
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.68
• PSA: 23.79

Benzothiophene-7-carbonitrile Security Information

• Hazard Statement： Harmful

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds